N-(4-Azidophenyl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(4-azidophenyl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C8H5F3N4O/c9-8(10,11)7(16)13-5-1-3-6(4-2-5)14-15-12/h1-4H,(H,13,16)
• InChI Key: AZKQWQIYDMWXPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(F)(F)F)N=[N+]=[N-]
• Molecular Formula: C8H5F3N4O
• Molecular Weight: 230.15 g/mol
• CAS No.: 2243505-86-2

Description

Synthesis Analysis

The synthesis of azido-containing compounds is a topic of ongoing research. The phosphazide formation from azides and di (tert-butyl) (4- (dimethylamino)phenyl)phosphine (Amphos) has been reported to enable transformations of carbonyl groups with nucleophiles such as lithium aluminum hydride and organometallic reagents.

Chemical Reactions Analysis

The chemical reactions involving azido-containing compounds are complex and varied. Nucleophilic transformations of azido-containing carbonyl compounds have been discussed in the literature. The phosphazide formation from azides and di (tert-butyl) (4- (dimethylamino)phenyl)phosphine (Amphos) enabled transformations of carbonyl groups with nucleophiles such as lithium aluminum hydride and organometallic reagents.

Future Directions

The future directions for research on “N-(4-Azidophenyl)-2,2,2-trifluoroacetamide” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. The study of azido-containing compounds is an active area of research, with potential applications in various fields.

Mechanism of Action

Target of Action

N-(4-Azidophenyl)-2,2,2-trifluoroacetamide is a complex compound with a unique structure. Azido-containing compounds are known to undergo nucleophilic transformations , suggesting that this compound might interact with nucleophilic entities in biological systems.

Mode of Action

Azido-containing compounds are known to undergo transformations with nucleophiles such as lithium aluminum hydride and organometallic reagents . This suggests that this compound might interact with its targets through similar mechanisms.

Biochemical Pathways

Azido-containing compounds are known to undergo transformations that can affect various biochemical pathways . For instance, the phosphazide formation from azides enables transformations of carbonyl groups with nucleophiles .

Pharmacokinetics

The compound’s molecular weight of 176175 Da suggests that it might have favorable absorption and distribution characteristics.

Result of Action

Azido-containing compounds are known to undergo transformations that can induce various molecular and cellular changes .

Action Environment

The stability of azido-containing compounds under various conditions suggests that environmental factors might influence the action of this compound .